Cas no 1509508-49-9 (2-(2-chloro-3-fluorophenyl)ethyl(methyl)amine)

• Product Name: 2-(2-chloro-3-fluorophenyl)ethyl(methyl)amine
• CAS No: 1509508-49-9
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 6314207
• PubChem ID: 83697414
• Update Time: 2024-03-01

2-(2-chloro-3-fluorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3-fluorophenyl)ethyl(methyl)amine
• 1509508-49-9
• EN300-1968738
• [2-(2-chloro-3-fluorophenyl)ethyl](methyl)amine

• Inchi： 1S/C9H11ClFN/c1-12-6-5-7-3-2-4-8(11)9(7)10/h2-4,12H,5-6H2,1H3
• InChI Key： ZPDVRXKWWRNTAD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CCNC)F

Computed Properties

• Exact Mass: 187.0564052g/mol
• Monoisotopic Mass: 187.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines